1-(2-Oxo-2-phenylethyl)pyrazin-1-ium

• Molecular Formula: C12H11N2O+
• Molecular Weight: 199.23 g/mol
• IUPAC Name: 1-phenyl-2-pyrazin-1-ium-1-ylethanone
• InChI: InChI=1S/C12H11N2O/c15-12(11-4-2-1-3-5-11)10-14-8-6-13-7-9-14/h1-9H,10H2/q+1
• InChI Key: FGNAMIHUQOYKRC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C[N+]2=CC=NC=C2

Description

1-(2-Oxo-2-phenylethyl)pyrazin-1-ium, also known as OPPEP, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(2-Oxo-2-phenylethyl)pyrazin-1-ium is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and acetylcholine. This compound has also been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

1-(2-Oxo-2-phenylethyl)pyrazin-1-ium has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, one limitation is that it has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not fully understood.

Future Directions

For the study of 1-(2-Oxo-2-phenylethyl)pyrazin-1-ium include the development of analogs with improved pharmacokinetic properties and further investigation of its safety profile.

Synthesis Methods

1-(2-Oxo-2-phenylethyl)pyrazin-1-ium can be synthesized by the reaction of pyrazine-2-carboxylic acid with phenylacetyl chloride in the presence of a strong base such as potassium carbonate. The resulting product is a yellow crystalline powder with a molecular weight of 298.3 g/mol.

Scientific Research Applications

1-(2-Oxo-2-phenylethyl)pyrazin-1-ium has been extensively studied for its potential application in various scientific fields such as medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to have anti-inflammatory, analgesic, and antioxidant properties. It has also been investigated as a potential drug candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.